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Compound of Interest

3-(2,3-Dichlorophenyl)-3-
Compound Name:
oxopropanenitrile

cat. No.: B1315172

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and potential biological significance of 3-(2,3-Dichlorophenyl)-3-
oxopropanenitrile. Due to the limited availability of specific experimental data for this
particular isomer in public databases, this guide combines established chemical principles,
data from structurally related compounds, and predictive models to offer a thorough resource
for research and development.

Chemical Structure and Properties

IUPAC Name: 3-(2,3-Dichlorophenyl)-3-oxopropanenitrile
Synonyms: 2,3-Dichlorobenzoylacetonitrile

Molecular Formula: CoHsCIl2NO

Molecular Weight: 214.05 g/mol

The chemical structure consists of a propanenitrile backbone with a carbonyl group at the 3-
position and a 2,3-dichlorophenyl substituent also at the 3-position.
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Start:
Synthesized Compound

Tier 1: In Vitro Cytotoxicity Assays
(e.g., MTT, LDH on cancer and normal cell lines)
If active

Tier 2: Mechanism of Action Studies
(e.g., Apoptosis assays, Cell cycle analysis)

l

Tier 3: Target Identification
(e.g., Kinase profiling, Proteomics)

Tier 4: In Vivo Efficacy Studies
(e.g., Xenograft models)

End:
Lead Candidate
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Dichlorophenyl)-3-oxopropanenitrile]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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